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Compound of Interest

Compound Name: 1-Bromo-3,5-difluorobenzene

Cat. No.: B042898

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on 1-Bromo-3,5-difluorobenzene, a
key intermediate in the synthesis of pharmaceuticals and other specialty organic compounds.

[1]

Core Molecular Data

1-Bromo-3,5-difluorobenzene is a halogenated monoaromatic compound.[2] Its fundamental
properties are summarized below.

Property Value

Molecular Formula CeHsBri2[1][2][3][4][5][6][7][E]

Molecular Weight 192.99 g/mol [2][31[4][71[8][9]

IUPAC Name 1-bromo-3,5-difluorobenzene[2]

CAS Number 461-96-1[1][2][3][4]

Appearance Clear colorless to light yellow liquid[1][3][6]
Density 1.676 g/mL at 25 °C[3][4][7]

Boiling Point 140 °C[3][4][7]
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Experimental Protocols: Synthesis

A common and high-yield method for the synthesis of 1-Bromo-3,5-difluorobenzene is via the
Sandmeyer reaction, starting from 3,5-difluoroaniline.[9]

Detailed Methodology: Sandmeyer Reaction[9][10][11]

» Diazotization of 3,5-Difluoroaniline:
o Dissolve 3,5-difluoroaniline in aqueous hydrobromic acid (HBr).
o Cool the solution to a low temperature, typically between 0-5 °C.

o Slowly add a solution of sodium nitrite (NaNO2) to the cooled mixture. This reaction forms
the corresponding diazonium salt.

e Sandmeyer Reaction:
o In a separate flask, prepare a solution of copper(l) bromide (CuBr) in hydrobromic acid.
o Add the previously prepared diazonium salt solution to the CuBr/HBr mixture.

o Gently heat the reaction mixture. This facilitates the release of nitrogen gas and the
substitution of the diazonium group with a bromine atom, forming 1-Bromo-3,5-
difluorobenzene.

¢ Isolation and Purification:

o The product, 1-Bromo-3,5-difluorobenzene, can be isolated from the reaction mixture
using steam distillation.

o Further purification can be achieved through standard laboratory techniques such as
distillation.

This process is an effective way to introduce a bromine atom at a specific position on the
difluorobenzene ring.[10][11]

Visualized Synthesis Workflow
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The following diagram illustrates the logical workflow for the synthesis of 1-Bromo-3,5-
difluorobenzene using the Sandmeyer reaction.
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Logical workflow for the Sandmeyer synthesis of 1-Bromo-3,5-difluorobenzene.

Applications in Research and Development
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1-Bromo-3,5-difluorobenzene serves as a crucial building block in the creation of more
complex molecules. The bromine atom provides a reactive site for various cross-coupling
reactions, such as Suzuki and Buchwald-Hartwig couplings, which are fundamental for forming
new carbon-carbon and carbon-nitrogen bonds.[9] The presence of fluorine atoms can
enhance the metabolic stability and binding affinity of drug candidates, making this compound
particularly valuable in pharmaceutical research.[9]

Safety and Handling

1-Bromo-3,5-difluorobenzene is classified as a flammable liquid and vapor.[2] It is harmful if
swallowed, causes skin irritation, and may cause an allergic skin reaction.[2][5][12] There is
also a risk of damage to organs through prolonged or repeated exposure.[2] This compound is
very toxic to aquatic life with long-lasting effects.[2][5][12] Appropriate personal protective
equipment (PPE), including gloves, eye protection, and respiratory protection, should be used
when handling this chemical.[4] It should be stored in a cool, well-ventilated area away from
heat and ignition sources.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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